Cas no 23516-85-0 (4'-Cyano-2,2,2-trifluoroacetophenone)
23516-85-0 structure
Product name:4'-Cyano-2,2,2-trifluoroacetophenone
4'-Cyano-2,2,2-trifluoroacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,2,2-Trifluoroacetyl)benzonitrile
- 4'-Cyano-2,2,2-trifluoroacetophenone
- 4-CYANO-2,2,2-TRIFLUOROACETOPHENONE
- Benzonitrile, 4-(trifluoroacetyl)-
- Benzonitrile,4-(trifluoroacetyl)
- p-Cyano-trifluoracetophenon
- 4-(2,2,2-Trifluoro-acetyl)-benzonitrile
- AS-78118
- J-513251
- EN300-1930130
- AT19632
- DTXSID10577718
- MFCD01319971
- SCHEMBL7368558
- 4-(TRIFLUOROACETYL)BENZONITRILE
- AKOS006276761
- NBHZKHMJVZRCIY-UHFFFAOYSA-N
- 4-(2, 2, 2-trifluoroacetyl)benzonitrile
- Benzonitrile, 4-(2,2,2-trifluoroacetyl)-
- 23516-85-0
- CS-0450001
- DB-294559
-
- MDL： MFCD01319971
- Inchi： InChI=1S/C9H4F3NO/c10-9(11,12)8(14)7-3-1-6(5-13)2-4-7/h1-4H
- InChI Key： NBHZKHMJVZRCIY-UHFFFAOYSA-N
- SMILES： C1=C(C=CC(=C1)C(=O)C(F)(F)F)C#N
Computed Properties
- Exact Mass: 199.02400
- Monoisotopic Mass: 199.02449824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9Ų
- XLogP3: 2.3
Experimental Properties
- PSA: 40.86000
- LogP: 2.30328
4'-Cyano-2,2,2-trifluoroacetophenone Security Information
4'-Cyano-2,2,2-trifluoroacetophenone Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4'-Cyano-2,2,2-trifluoroacetophenone Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D962530-250mg |
Benzonitrile, 4-(2,2,2-trifluoroacetyl)- |
23516-85-0 | 99% | 250mg |
$90 | 2024-06-07 | |
| TRC | C999145-200mg |
4'-Cyano-2,2,2-trifluoroacetophenone |
23516-85-0 | 200mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C999145-20mg |
4'-Cyano-2,2,2-trifluoroacetophenone |
23516-85-0 | 20mg |
$ 50.00 | 2022-06-06 | ||
| Alichem | A019097487-25g |
4-(2,2,2-Trifluoroacetyl)benzonitrile |
23516-85-0 | 95% | 25g |
$6619.60 | 2023-09-02 | |
| eNovation Chemicals LLC | D962530-1g |
Benzonitrile, 4-(2,2,2-trifluoroacetyl)- |
23516-85-0 | 99% | 1g |
$165 | 2024-06-07 | |
| Chemenu | CM122591-5g |
4-(2,2,2-trifluoroacetyl)benzonitrile |
23516-85-0 | 95% | 5g |
$1086 | 2024-07-28 | |
| Enamine | EN300-1930130-10.0g |
4-(trifluoroacetyl)benzonitrile |
23516-85-0 | 10g |
$3438.0 | 2023-05-31 | ||
| Enamine | EN300-1930130-0.05g |
4-(trifluoroacetyl)benzonitrile |
23516-85-0 | 0.05g |
$323.0 | 2023-09-17 | ||
| Enamine | EN300-1930130-2.5g |
4-(trifluoroacetyl)benzonitrile |
23516-85-0 | 2.5g |
$754.0 | 2023-09-17 | ||
| Enamine | EN300-1930130-5.0g |
4-(trifluoroacetyl)benzonitrile |
23516-85-0 | 5g |
$2318.0 | 2023-05-31 |
4'-Cyano-2,2,2-trifluoroacetophenone Related Literature
-
Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
-
Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
-
Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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